Cas no 952182-42-2 (3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid)

• Product Name: 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid
• CAS No: 952182-42-2
• MF: C₁₆ H₁₂ N₂ O₂ S
• MW: 223.227
• MDL: MFCD09817452
• CID: 4667026
• Update Time: 2025-05-22

3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2-(phenylimino)-1,3-thiazole-4(3H)-carboxylic acid
• BNDTVUDJTUWUAT-MSUUIHNZSA-N
• 4-Thiazolecarboxylic acid, 2,3-dihydro-3-phenyl-2-(phenylimino)-
• 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid

• MDL： MFCD09817452
• Inchi： InChI=1S/C16H12N2O2S/c19-15(20)14-11-21-16(17-12-7-3-1-4-8-12)18(14)13-9-5-2-6-10-13/h1-11H,(H,19,20)/b17-16-CopyCopied
• InChI Key： CJGBXRYQRKFSBK-UHFFFAOYSA-NCopyCopied
• SMILES： c1ccc(cc1)/N=c\2/n(c(cs2)C(=O)O)c3ccccc3CopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 470.8±55.0 °C at 760 mmHg
• Flash Point: 346.5±34.3 °C

3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid

Comprehensive Overview of 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid (CAS No. 952182-42-2)

3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid (CAS No. 952182-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a phenylimino group and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's CAS number 952182-42-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the intricate bonding patterns, which are pivotal for understanding its reactivity and applications. Recent studies highlight its role as a scaffold for kinase inhibitors, aligning with the growing demand for precision medicine. This aligns with trending searches like "thiazole-based drug candidates 2024" and "CAS 952182-42-2 applications," underscoring its relevance in contemporary research.

From a synthetic chemistry perspective, 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid is synthesized via condensation reactions involving phenyl isothiocyanate and α-halo ketones, followed by oxidative cyclization. Its carboxylic acid group allows further derivatization, enabling the creation of esters, amides, or salts—key modifications explored in patent literature. This adaptability addresses frequent queries such as "how to modify thiazole carboxylic acids" and "thiazole derivatives in medicinal chemistry."

Environmental and safety profiles of CAS 952182-42-2 are also under scrutiny, coinciding with the rise of "green chemistry in heterocyclic synthesis" as a search trend. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. Analytical techniques like HPLC and NMR are routinely employed to validate purity, a topic frequently searched alongside "analytical methods for thiazole compounds."

In agrochemicals, this thiazole derivative shows promise as a precursor for crop protection agents, resonating with queries like "thiazoles in pesticide development." Its mechanism may involve disrupting pathogen metabolic pathways, though detailed mode-of-action studies are ongoing. Such applications align with global trends toward sustainable agriculture, further boosting its commercial appeal.

To conclude, 3-Phenyl-2-(Phenylimino)-1,3-Thiazole-4(3h)-Carboxylic Acid (CAS No. 952182-42-2) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to agrochemicals—coupled with its structural elegance, ensure its continued prominence in scientific discourse and industrial pipelines.